Cas no 499983-78-7 (3-bromo-1-methyl-1H-indole-2-carbaldehyde)

• Product Name: 3-bromo-1-methyl-1H-indole-2-carbaldehyde
• CAS No: 499983-78-7
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD12402547
• CID: 1542562
• PubChem ID: 11368396
• Update Time: 2025-10-29

3-bromo-1-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxaldehyde, 3-bromo-1-methyl-
• 3-bromo-1-methyl-1H-indole-2-carbaldehyde
• EN300-300362
• 3-bromo-1-methylindole-2-carbaldehyde
• Z1269224515
• SCHEMBL14222653
• 499983-78-7
• G55656

• MDL： MFCD12402547
• Inchi： 1S/C10H8BrNO/c1-12-8-5-3-2-4-7(8)10(11)9(12)6-13/h2-6H,1H3
• InChI Key： XPLPNQFLFWXQRC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 236.97894
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-bromo-1-methyl-1H-indole-2-carbaldehyde

Professional Introduction to 3-bromo-1-methyl-1H-indole-2-carbaldehyde (CAS No. 499983-78-7)

3-bromo-1-methyl-1H-indole-2-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic aldehyde, with the CAS number 499983-78-7, has garnered considerable attention due to its potential applications in drug discovery and synthetic organic chemistry. The compound's molecular structure, featuring a brominated indole core and an aldehyde functional group, makes it a versatile intermediate for various chemical transformations.

The indole scaffold is a prominent motif in medicinal chemistry, known for its presence in numerous bioactive natural products and pharmacologically relevant molecules. The introduction of a bromine atom at the 3-position and a methyl group at the 1-position enhances the reactivity of the indole ring, making it an attractive building block for constructing more complex structures. Additionally, the aldehyde group at the 2-position provides a site for further functionalization, enabling the synthesis of diverse derivatives.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from indole derivatives. The compound 3-bromo-1-methyl-1H-indole-2-carbaldehyde has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it particularly valuable for constructing biaryl structures, which are common in many drugs.

One of the most promising applications of this compound is in the development of anticancer agents. Indole derivatives have shown significant promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The bromine atom in 3-bromo-1-methyl-1H-indole-2-carbaldehyde facilitates palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups that can enhance binding affinity to target proteins. This has led to the discovery of several novel indole-based inhibitors with potent anticancer activity.

The aldehyde functionality also plays a crucial role in medicinal chemistry by serving as a precursor for amine derivatives through condensation reactions. This property has been exploited in the synthesis of indole-based neurotransmitter receptor ligands. For instance, derivatives of 3-bromo-1-methyl-1H-indole-2-carbaldehyde have been investigated as potential serotonin receptor modulators, which could have implications in treating neurological disorders such as depression and anxiety.

Another area where this compound has shown promise is in antiviral research. The structural features of indole derivatives make them effective against various viral enzymes and receptors. Researchers have utilized 3-bromo-1-methyl-1H-indole-2-carbaldehyde as a starting material to synthesize compounds that inhibit viral proteases and polymerases. These efforts have led to the identification of several lead candidates with potential therapeutic value against RNA viruses.

The synthetic utility of 3-bromo-1-methyl-1H-indole-2-carbaldehyde extends beyond pharmaceutical applications. In organic synthesis, it serves as a versatile building block for constructing more complex heterocyclic systems. Its reactivity allows chemists to explore diverse synthetic pathways, leading to novel molecular architectures with unique properties. This has opened up new avenues for materials science research, where indole-based compounds are being investigated for their potential use in organic electronics and light-emitting devices.

The chemical properties of this compound also make it suitable for use in catalysis. The bromine atom provides a handle for transition metal coordination, enabling its use as a ligand or intermediate in catalytic cycles. For example, it has been employed in palladium-catalyzed C-H activation reactions, which are pivotal for constructing carbon-carbon bonds efficiently. Such catalytic applications highlight the importance of 3-bromo-1-methyl-1H-indole-2-carbaldehyde in advancing synthetic methodologies.

In conclusion, 3-bromo-1-methyl-1H-indole-2-carbaldehyde (CAS No. 499983-78-7) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain at the forefront of chemical innovation.